1-(Azepan-1-yl)-2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfonylethanone

• IUPAC Name: 1-(azepan-1-yl)-2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfonylethanone
• InChI: InChI=1S/C23H25FN2O3S/c24-19-9-7-8-18(14-19)15-26-16-22(20-10-3-4-11-21(20)26)30(28,29)17-23(27)25-12-5-1-2-6-13-25/h3-4,7-11,14,16H,1-2,5-6,12-13,15,17H2
• InChI Key: HETWOYZTSQREJL-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CS(=O)(=O)C2=CN(C3=CC=CC=C32)CC4=CC(=CC=C4)F
• Molecular Formula: C23H25FN2O3S
• Molecular Weight: 428.5 g/mol
• CAS No.: 686743-82-8

Description

1-(Azepan-1-yl)-2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfonylethanone is a useful research compound. Its molecular formula is C23H25FN2O3S and its molecular weight is 428.52. The purity is usually 95%.
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Scientific Research Applications

Chemical Analysis and Detection in Designer Drugs

During a survey of unregulated drugs, two compounds were identified in commercial products, including an azepane isomer related to AM-2233 and AM-1220, highlighting their relevance in forensic toxicology for the identification and analysis of novel psychoactive substances (Nakajima et al., 2012).

Advanced Synthesis Techniques

Research into the synthesis of 1,4-diazepines from aza-[5 + 2] cycloaddition of indoloazomethine ylides showcases the complex chemical reactions possible with compounds related to 1-(Azepan-1-yl)-2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfonylethanone, leading to novel organic structures (Heo et al., 2020).

Photochemical Studies

The photolysis of aryl azides, including those with electron-withdrawing substituents similar to components of this compound, provides insights into the formation of azepines and their potential applications in creating photoactive materials (Purvis et al., 1984).

Catalytic Processes for Alkaloid Synthesis

Gold(I)-catalyzed reactions involving compounds similar to this compound have been explored for the synthesis of indolizine and pyrrolo[1,2-a]azepine derivatives, revealing pathways to complex alkaloid structures (Sirindil et al., 2019).

Enantioselective Synthesis and Antitrypanosomal Activity

Research into the synthesis of polycyclic indole derivatives, including azepino-diindole alkaloids from marine sponge-derived bacteria, showcases the potential of these compounds for biological activity and drug discovery, particularly in their antitrypanosomal properties (Elsayed et al., 2017).